(2-(1H-Imidazol-2-YL)phenyl)methanamine
Cat. No. B1338463
M. Wt: 173.21 g/mol
InChI Key: IRPDMVRGNZBTMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH3:15][CH2:16][OH:17].[NH3:14].[nH:1]1[c:2](-[c:6]2[c:7]([C:8]#[N:9])[cH:10][cH:11][cH:12][cH:13]2)[n:3][cH:4][cH:5]1>>[nH:1]1[c:2](-[c:6]2[c:7]([CH2:8][NH2:9])[cH:10][cH:11][cH:12][cH:13]2)[n:3][cH:4][cH:5]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1ccccc1-c1ncc[nH]1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCc1ccccc1-c1ncc[nH]1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
